Cas no 20062-62-8 (1-methyl-1H-Imidazole-2-carboxaldehyde oxime)

• Product Name: 1-methyl-1H-Imidazole-2-carboxaldehyde oxime
• CAS No: 20062-62-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD21336097
• CID: 1108653
• PubChem ID: 135755390
• Update Time: 2025-06-14

1-methyl-1H-Imidazole-2-carboxaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Imidazole-2-carboxaldehyde oxime
• 1-methyl-1H-imidazole-2-carbaldehyde oxime
• 3-methyl-2-(nitrosomethylidene)-1H-imidazole
• 42849-82-1
• AKOS021982675
• CS-0196098
• SCHEMBL2834448
• 20062-62-8
• EN300-3402194
• MFCD21336097
• ALBB-033900
• (E)-1-Methyl-1H-imidazole-2-carbaldehyde oxime
• N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine
• 1H-Imidazole-2-carboxaldehyde, 1-methyl-, oxime
• (NE)-N-[(1-methylimidazol-2-yl)methylidene]hydroxylamine

• MDL： MFCD21336097
• Inchi： 1S/C5H7N3O/c1-8-3-2-6-5(8)4-7-9/h2-4,9H,1H3/b7-4+
• InChI Key： UOXZSCQNOHAHIM-QPJJXVBHSA-N
• SMILES： O/N=C/C1=NC=CN1C

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-methyl-1H-Imidazole-2-carboxaldehyde oxime

Comprehensive Overview of 1-methyl-1H-Imidazole-2-carboxaldehyde oxime (CAS No. 20062-62-8): Properties, Applications, and Industry Insights

1-methyl-1H-Imidazole-2-carboxaldehyde oxime (CAS No. 20062-62-8) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining an imidazole ring, a carboxaldehyde group, and an oxime functional group, making it a valuable intermediate in synthetic chemistry. Its CAS registry number 20062-62-8 ensures precise identification in global chemical databases, catering to researchers and industrial users seeking high-purity reagents.

In recent years, the demand for imidazole derivatives like 1-methyl-1H-Imidazole-2-carboxaldehyde oxime has surged due to their role in developing bioactive molecules and functional materials. A trending topic in scientific forums revolves around its potential applications in drug discovery, particularly as a building block for kinase inhibitors or antimicrobial agents. Researchers are also exploring its utility in catalysis and coordination chemistry, where the oxime moiety can act as a ligand for metal complexes. These applications align with the growing interest in sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are critical for its handling and application. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. Users frequently search for "synthesis of 1-methyl-1H-Imidazole-2-carboxaldehyde oxime" or "CAS 20062-62-8 suppliers," highlighting the need for reliable sourcing and synthetic protocols. Notably, its compatibility with cross-coupling reactions and click chemistry makes it a candidate for high-throughput screening in medicinal chemistry.

From an industrial perspective, 1-methyl-1H-Imidazole-2-carboxaldehyde oxime is gaining traction in material science, particularly in designing polymers with tailored properties. Its ability to form hydrogen bonds and coordination networks opens doors for advanced nanomaterials and sensors. Discussions on platforms like ResearchGate often focus on its structure-activity relationships (SAR), a hot topic for optimizing performance in target applications. Furthermore, its low toxicity profile (when handled properly) aligns with regulatory trends favoring safer chemicals.

In conclusion, 1-methyl-1H-Imidazole-2-carboxaldehyde oxime (CAS No. 20062-62-8) exemplifies the intersection of innovation and practicality in modern chemistry. Whether for academic research, pharmaceutical development, or industrial processes, this compound offers a compelling case study in the strategic use of heterocyclic scaffolds. As interest in imidazole-based compounds continues to grow, this molecule remains a focal point for advancements in organic synthesis and applied chemistry.